2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95%

• IUPAC Name: 2-chloro-5-(2-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10ClFO/c1-8-2-4-10(12(15)6-8)9-3-5-11(14)13(16)7-9/h2-7,16H,1H3
• InChI Key: LFVYSHASOJVFBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)O)F
• Molecular Formula: C13H10ClFO
• DSSTOX Substance ID: DTXSID40685890
• Molecular Weight: 236.67 g/mol
• CAS RN: 1261955-33-2

Description

2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% (2C5FMPP) is an organic compound belonging to the class of phenols. It is a colorless to pale yellow crystalline solid and has a melting point of approximately 127°C. It is a versatile compound that has a wide range of applications in scientific research, particularly in the synthesis of various compounds.

Mechanism of Action

2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% acts as a catalyst in various chemical reactions. It is able to facilitate the reaction of an alkyl halide and an alcohol in the Williamson ether synthesis, the reaction of an alkyl halide and a magnesium halide in the Grignard reaction, and the reaction of an alkyl halide and an aryl halide in the Wohl-Ziegler reaction.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% has several advantages for lab experiments. It is a versatile compound that can be used in a variety of reactions, including the Williamson ether synthesis, the Grignard reaction, and the Wohl-Ziegler reaction. Furthermore, it is a relatively inexpensive compound and is widely available. However, it is a relatively unstable compound and must be handled with care in order to avoid contamination or degradation.

Future Directions

The future of 2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% is promising. It can be used in the development of new pharmaceuticals, biochemicals, and other organic compounds. Furthermore, it can be used as a catalyst in a variety of reactions, including the Williamson ether synthesis, the Grignard reaction, and the Wohl-Ziegler reaction. Additionally, it can be used in the synthesis of polymers, dyes, and other materials. Finally, it can be used in the development of new analytical techniques and methods.

Synthesis Methods

2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% can be synthesized by a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Wohl-Ziegler reaction. The Williamson ether synthesis involves the reaction of an alkyl halide and an alcohol, while the Grignard reaction involves the reaction of an alkyl halide and a magnesium halide. The Wohl-Ziegler reaction involves the reaction of an alkyl halide and an aryl halide.

Scientific Research Applications

2-Chloro-5-(2-fluoro-4-methylphenyl)phenol, 95% has a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, biochemicals, and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials. Furthermore, it is used as a catalyst in various chemical reactions, such as the Grignard reaction, the Wohl-Ziegler reaction, and the Williamson ether synthesis.